Butane, 1-propoxy-

Butane, 1-propoxy-, also known as 1-propoxybutane, is an organic compound with the molecular formula $C_7H_{16}O$ and a molecular weight of approximately 116.2013 g/mol. It is classified as an ether due to the presence of an ether functional group in its structure. The compound consists of a butane backbone with a propoxy group attached at the first carbon atom. Its chemical structure can be represented by the SMILES notation "CCCCOCCC" and has a distinctive aliphatic ether configuration characterized by one ether bond and several carbon-carbon bonds .

Physical Properties

• Molecular Weight: 116.2013 g/mol
• Boiling Point: Approximately 120.78 °C
• Melting Point: Approximately -62.71 °C
• Water Solubility: Estimated at 726.2 mg/L at 25 °C .

• Hydrolysis: Under acidic or basic conditions, ethers can undergo hydrolysis to yield alcohols and alcohol derivatives.
• Oxidation: The compound may be oxidized to form corresponding aldehydes or ketones, depending on the reaction conditions.
• Dehydrogenation: This process can convert butane, 1-propoxy- into various unsaturated compounds.
• Combustion: Like other hydrocarbons, it combusts in the presence of oxygen to produce carbon dioxide and water .

Butane, 1-propoxy- can be synthesized through several methods:

• Esterification Reaction: Reacting butanol with propyl alcohol in the presence of acid catalysts can yield butane, 1-propoxy-.
• Alkylation Reactions: Utilizing alkyl halides and alcohols in nucleophilic substitution reactions can also produce this compound.
• Direct Ether Synthesis: The reaction of butanol with propylene oxide under controlled conditions may lead to the formation of butane, 1-propoxy- .

Butane, 1-propoxy- finds applications in various fields:

• Solvent Use: It is utilized as a solvent in chemical processes due to its ability to dissolve a wide range of organic compounds.
• Chemical Intermediate: It serves as an intermediate in the synthesis of other chemicals and pharmaceuticals.
• Fuel Additive: Its properties make it suitable for use as an additive in fuels to enhance performance .

Butane, 1-propoxy- is structurally similar to several other compounds within the ether family and aliphatic hydrocarbons. Here are some comparable compounds:

Uniqueness

Butane, 1-propoxy- stands out due to its unique combination of a longer carbon chain compared to simpler ethers like ethyl or propyl ethers while still retaining properties beneficial for use as solvents and intermediates in chemical synthesis.